Cas no 1334371-29-7 (3-(1H-imidazol-1-yl)-6-{(4-methoxyphenyl)methylsulfanyl}pyridazine)

• Product Name: 3-(1H-imidazol-1-yl)-6-{(4-methoxyphenyl)methylsulfanyl}pyridazine
• CAS No: 1334371-29-7
• MF: C₁₅H₁₄N₄OS
• MW: 298.362861156464
• CID: 6349077
• PubChem ID: 56724891
• Update Time: 2025-05-20

3-(1H-imidazol-1-yl)-6-{(4-methoxyphenyl)methylsulfanyl}pyridazine Chemical and Physical Properties

Names and Identifiers

• 3-(1H-imidazol-1-yl)-6-{(4-methoxyphenyl)methylsulfanyl}pyridazine
• 3-(1H-imidazol-1-yl)-6-{[(4-methoxyphenyl)methyl]sulfanyl}pyridazine
• 1334371-29-7
• 3-(1H-imidazol-1-yl)-6-((4-methoxybenzyl)thio)pyridazine
• 3-imidazol-1-yl-6-[(4-methoxyphenyl)methylsulfanyl]pyridazine
• AKOS024618743
• F1899-2463

• Inchi： 1S/C15H14N4OS/c1-20-13-4-2-12(3-5-13)10-21-15-7-6-14(17-18-15)19-9-8-16-11-19/h2-9,11H,10H2,1H3
• InChI Key： VDASFBDMRODTFP-UHFFFAOYSA-N
• SMILES： S(C1=CC=C(N=N1)N1C=NC=C1)CC1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 298.08883226g/mol
• Monoisotopic Mass: 298.08883226g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 78.1Ų

Additional information on 3-(1H-imidazol-1-yl)-6-{(4-methoxyphenyl)methylsulfanyl}pyridazine

Exploring the Potential of 3-(1H-imidazol-1-yl)-6-{(4-methoxyphenyl)methylsulfanyl}pyridazine (CAS No. 1334371-29-7) in Modern Research

The compound 3-(1H-imidazol-1-yl)-6-{(4-methoxyphenyl)methylsulfanyl}pyridazine (CAS No. 1334371-29-7) has garnered significant attention in the field of medicinal chemistry and drug discovery. With its unique structural features, including an imidazole ring and a methoxyphenyl moiety, this molecule is being explored for its potential applications in targeting various biological pathways. Researchers are particularly interested in its role as a modulator of enzyme activity, given the prevalence of imidazole-based compounds in pharmaceuticals.

In recent years, the demand for novel heterocyclic compounds like 3-(1H-imidazol-1-yl)-6-{(4-methoxyphenyl)methylsulfanyl}pyridazine has surged, driven by advancements in computational chemistry and high-throughput screening. The compound's sulfanyl linkage and pyridazine core make it a promising candidate for further optimization in drug design. Its CAS No. 1334371-29-7 is frequently searched in academic databases, reflecting its growing relevance in structure-activity relationship (SAR) studies.

One of the key trends in modern pharmacology is the exploration of multi-target ligands, and this compound fits well into this paradigm. The presence of both imidazole and methoxyphenyl groups suggests potential interactions with a range of biological targets, including kinases and GPCRs. This versatility aligns with current research priorities, such as personalized medicine and targeted therapy, making 1334371-29-7 a subject of ongoing investigation.

From a synthetic chemistry perspective, the preparation of 3-(1H-imidazol-1-yl)-6-{(4-methoxyphenyl)methylsulfanyl}pyridazine involves strategic functionalization of the pyridazine ring. Researchers are optimizing routes to improve yield and purity, addressing challenges such as regioselectivity and stability. The compound's methylsulfanyl group is particularly noteworthy, as it can serve as a handle for further derivatization, enabling the creation of diverse analogs for screening.

Environmental and green chemistry considerations are also influencing the study of this compound. Scientists are exploring sustainable synthetic methods, such as catalytic approaches and solvent-free reactions, to produce 1334371-29-7 with minimal waste. This aligns with broader industry trends toward eco-friendly drug development, a topic frequently searched in academic and industrial circles.

In summary, 3-(1H-imidazol-1-yl)-6-{(4-methoxyphenyl)methylsulfanyl}pyridazine (CAS No. 1334371-29-7) represents a compelling case study in the intersection of medicinal chemistry, drug discovery, and sustainable synthesis. Its structural complexity and potential biological activity make it a valuable subject for ongoing research, particularly in the context of emerging therapeutic strategies and AI-driven drug design. As the scientific community continues to unravel its properties, this compound is poised to contribute significantly to the next generation of pharmaceutical innovations.